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Compound of Interest

Compound Name: tert-Butyl thiophen-2-ylcarbamate

Cat. No.: B184355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide for

the safe disposal of tert-Butyl thiophen-2-ylcarbamate. Due to the absence of a specific

Safety Data Sheet (SDS) for this compound, the following procedures are based on information

for structurally similar compounds and general best practices for handling chemical waste.

I. Hazard Profile and Safety Precautions
While a specific hazard profile for tert-Butyl thiophen-2-ylcarbamate is not readily available,

related compounds suggest that it should be handled with care. The toxicological properties

have not been fully investigated[1]. Therefore, it is crucial to wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling should be performed in a well-ventilated chemical fume hood to minimize

inhalation exposure.

II. Quantitative Data Summary
The following table summarizes the known physical and chemical properties of tert-Butyl
thiophen-2-ylcarbamate.
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Property Value Reference

CAS Number 56267-50-6 [2][3][4]

Molecular Formula C9H13NO2S [2][3][4]

Molecular Weight 199.27 g/mol [2][3][4]

Appearance Solid [5]

III. Step-by-Step Disposal Protocol
The disposal of tert-Butyl thiophen-2-ylcarbamate must be managed as hazardous waste in

compliance with federal, state, and local regulations. The Resource Conservation and

Recovery Act (RCRA) provides the framework for hazardous waste management in the United

States[6][7].

1. Waste Segregation and Collection:

Solid Waste: Collect unused or waste tert-Butyl thiophen-2-ylcarbamate in a clearly

labeled, sealed container[8]. Do not mix with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office[8]. Contaminated

materials such as gloves, weighing paper, and disposable labware should also be disposed

of as hazardous waste[8].

Liquid Waste: Solutions containing tert-Butyl thiophen-2-ylcarbamate should be collected

in a designated, labeled hazardous waste container[8].

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"tert-Butyl thiophen-2-ylcarbamate," and the CAS number "56267-50-6".

Include any known hazard symbols. Based on similar compounds, this may include

pictograms for "Harmful" or "Irritant".

Indicate the accumulation start date on the label.
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3. Storage:

Store sealed and labeled hazardous waste containers in a designated and secure satellite

accumulation area.

The storage area should be cool, dry, well-ventilated, and away from drains and sources of

ignition.

Ensure the container is stored separately from incompatible materials, such as strong

oxidizing agents[1].

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal contractor[8].

Under no circumstances should this chemical be disposed of down the drain or in regular

trash[8].

The treatment and disposal of the hazardous waste are subject to the regulations for

Treatment, Storage, and Disposal Facilities (TSDF)[9].

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of tert-
Butyl thiophen-2-ylcarbamate.
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Disposal Workflow for tert-Butyl thiophen-2-ylcarbamate

Start: Generate
tert-Butyl thiophen-2-ylcarbamate Waste

Is the waste solid or
contaminated solid material?

Collect in a labeled,
sealed solid hazardous

waste container.

Yes

Is the waste a liquid
solution?

No

Label container with:
'Hazardous Waste'

'tert-Butyl thiophen-2-ylcarbamate'
CAS: 56267-50-6

Hazard Pictograms
Accumulation Date

Collect in a labeled,
sealed liquid hazardous

waste container.

Yes

Store in a designated
satellite accumulation area.

No (End of this waste stream)

Contact EHS or licensed
waste disposal contractor

for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for tert-Butyl thiophen-2-ylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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